Cas no 922445-92-9 (1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 922445-92-9
• MF: C₂₂H₂₇N₅O₂
• MW: 393.482084512711
• CID: 6150771
• PubChem ID: 16811912
• Update Time: 2025-05-20

1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• F3234-0340
• 922445-92-9
• 1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• Z274618280
• AKOS005185837
• 4,7-dimethyl-2-pentyl-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C22H27N5O2/c1-5-6-10-13-25-20(28)18-19(24(4)22(25)29)23-21-26(18)14-15(2)27(21)16(3)17-11-8-7-9-12-17/h7-9,11-12,14,16H,5-6,10,13H2,1-4H3
• InChI Key： PVVJMYSGFWAFFQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N2C=C(C)N3C(C)C2C=CC=CC=2)N(C)C(N1CCCCC)=O

Computed Properties

• Exact Mass: 393.21647512g/mol
• Monoisotopic Mass: 393.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.8Ų

Additional information on 1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 1,7-Dimethyl-3-Pentyl-8-(1-Phenylethyl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 922445-92-9)

1,7-Dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 922445-92-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The molecular formula of 1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is C₂₀H₂₆N₆O₂, and its molecular weight is approximately 370.46 g/mol. The compound's structure consists of a central imidazopyridine core with various substituents attached to it. The presence of methyl groups at positions 1 and 7, a pentyl group at position 3, and a phenylethyl group at position 8 contributes to its unique chemical properties and potential biological activities.

The synthesis of 1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been reported in several scientific publications. One common approach involves the condensation of appropriate substituted purines with imidazole derivatives under controlled conditions. The reaction typically proceeds through a series of steps including nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methods have focused on improving the yield and purity of the final product while minimizing the formation of side products.

In terms of biological activity, 1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases such as PKC (protein kinase C) and PI3K (phosphoinositide 3-kinase). These enzymes play crucial roles in regulating cell growth, proliferation, and survival.

The pharmacological properties of 1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione have also been investigated in preclinical studies. In vitro experiments have shown that it can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. Additionally, it has demonstrated anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H,2H,3H,4H，8H-imidazo[1，2-g]purine-2，4-dione in treating various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully understand its pharmacokinetics and pharmacodynamics in humans.

The potential applications of 1，7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione extend beyond cancer therapy. Its anti-inflammatory properties make it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Moreover，researchers are exploring its use in neurodegenerative diseases due to its ability to modulate signaling pathways involved in neuronal survival.

In conclusion，1，7-dimethyl-3-pentyl-8-(1-phenylethyl)-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione (CAS No．922445—9—9) is a multifaceted compound with a wide range of potential therapeutic applications．Its unique chemical structure and biological activities make it an exciting area of research in medicinal chemistry．As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility，it holds great promise for advancing the treatment options for various diseases．